Cas no 2137540-72-6 (3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid
• CAS No: 2137540-72-6
• MF: C₉H₁₄F₂O₃
• MW: 208.202470302582
• CID: 5298092
• Update Time: 2025-10-27

3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclobutylethoxy)-2,2-difluoropropanoic acid
• Propanoic acid, 3-(2-cyclobutylethoxy)-2,2-difluoro-
• 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid

• Inchi： 1S/C9H14F2O3/c10-9(11,8(12)13)6-14-5-4-7-2-1-3-7/h7H,1-6H2,(H,12,13)
• InChI Key： LQPOEMLCSSYQJQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCCC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 202
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Additional information on 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid

Comprehensive Guide to 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid (CAS No. 2137540-72-6): Properties, Applications, and Market Insights

3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid (CAS No. 2137540-72-6) is a specialized fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutyl and difluoro functional groups, offers distinct chemical properties that make it valuable for drug discovery and material science applications. Below, we explore its molecular structure, synthesis pathways, industrial uses, and emerging trends.

The molecular formula of 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid is C₉H₁₄F₂O₃, with a molecular weight of 208.21 g/mol. Its structure combines a cyclobutyl ether moiety with a difluoropropanoic acid backbone, enhancing its reactivity and solubility in organic solvents. Researchers often leverage its fluorine atoms to modulate lipophilicity and metabolic stability in bioactive molecules, aligning with current trends in fluorinated drug design.

In pharmaceutical applications, this compound serves as a key intermediate for synthesizing small-molecule inhibitors and protease-targeting therapies. Recent studies highlight its role in developing treatments for metabolic disorders and inflammatory diseases, areas where fluorinated compounds are increasingly prioritized due to their enhanced bioavailability. Additionally, its cyclobutyl group contributes to conformational rigidity, a desirable trait in drug candidates aiming for selective target binding.

The agrochemical sector also benefits from 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid, particularly in formulating herbicides and plant growth regulators. Its difluoro moiety improves pesticidal activity by resisting enzymatic degradation, a feature critical for sustainable agriculture solutions. With growing demand for eco-friendly agrochemicals, this compound’s potential is further amplified.

Market dynamics reveal rising interest in CAS 2137540-72-6, driven by expanded R&D investments in fluorine chemistry. Analysts project a steady CAGR for fluorinated intermediates, reflecting broader industry shifts toward high-performance specialty chemicals. Regulatory approvals for fluorinated drugs and agrochemicals further bolster its commercial viability.

From a synthesis perspective, 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid is typically prepared via nucleophilic substitution reactions involving cyclobutyl ethanol derivatives and fluorinated precursors. Optimized routes emphasize atom economy and green chemistry principles, addressing environmental concerns in chemical manufacturing.

Safety and handling protocols for this compound adhere to standard laboratory practices. While not classified as hazardous, proper PPE (e.g., gloves, goggles) is recommended during handling to prevent irritation. Storage conditions typically involve cool, dry environments away from strong oxidizers.

Looking ahead, innovations in catalytic fluorination and biocatalysis may streamline the production of 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid, reducing costs and waste. Collaborative efforts between academia and industry continue to uncover novel applications, particularly in precision medicine and sustainable agriculture.

For researchers and procurement specialists, verifying CAS 2137540-72-6 suppliers’ credentials is essential to ensure purity and compliance. Reputable vendors provide analytical certificates (e.g., HPLC, NMR) and scalable quantities to support diverse R&D needs.

In summary, 3-(2-Cyclobutylethoxy)-2,2-difluoropropanoic acid exemplifies the strategic value of fluorinated building blocks in modern chemistry. Its versatility across pharmaceuticals and agrochemicals, coupled with evolving synthetic methodologies, positions it as a compound of enduring relevance in scientific and industrial contexts.